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Compound of Interest

Compound Name: Triethyl isocitrate

Cat. No.: B1652955

The following guide provides essential safety and logistical information for the proper disposal
of triethyl isocitrate, a common solvent and plasticizer in laboratory and pharmaceutical
settings. Adherence to these procedures is critical for ensuring personnel safety and
environmental protection. Note: The disposal procedures outlined are based on data for triethyl
citrate, a closely related isomer. The general safety and handling precautions are considered
applicable.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure all necessary personal protective
equipment (PPE) is worn. The work area should be well-ventilated to avoid the inhalation of
vapors.[1][2][3][4]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.[5][6]

Hand Protection: Wear appropriate protective gloves.[6]

Skin and Body Protection: Wear protective clothing to prevent skin exposure.[6]

Respiratory Protection: Not typically required under normal use conditions with adequate
ventilation.[6]
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Step 1: Small Spill Containment and Cleanup
In the event of a small spill, immediate containment is crucial to prevent spreading and

environmental contamination.

o Eliminate Ignition Sources: Remove all sources of ignition from the immediate area (e.qg.,
open flames, sparks).[1][2][7]

o Ensure Adequate Ventilation: Maintain good airflow in the affected area.[2][3][4]

e Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material such as
dry sand, earth, vermiculite, or commercial sorbents.[7][8]

o Collect the Absorbed Material: Carefully sweep or scoop the absorbed material into a
suitable container for chemical waste disposal.[2][5] Do not return spilled material to the
original container.[7]

Step 2: Waste Collection and Storage

Proper collection and storage of triethyl isocitrate waste are essential to await final disposal.

» Use Designated Containers: Place the waste material into a clearly labeled, sealable
container appropriate for chemical waste.[2][5]

o Store Safely: Keep the waste container tightly closed in a cool, dry, and well-ventilated area.
[5][8] Store away from incompatible materials such as strong oxidizing agents and bases.[5]

Step 3: Final Disposal

The final disposal of chemical waste must comply with all applicable regulations.

» Consult Regulations: Disposal must be conducted in accordance with all applicable federal,
state, and local environmental regulations.[9] Local laws may be more stringent and must be
followed.[9]

» Professional Disposal: It is recommended to contact a licensed professional waste disposal
service to ensure proper and compliant disposal. This material and its container may need to
be disposed of as hazardous waste.[7]
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e Avoid Environmental Release: Do not allow the product to enter drains, soil, or waterways.[2]
[4][10]

Quantitative Data Summary

The following table summarizes key quantitative data for triethyl citrate, which is relevant for its
handling and safety.

Property Value

>93.3 °C (> 200.0 °F) Closed Cup[7] / 151 °C

Flash Point
(303.8 °F)[6]
Boiling Point 294 °C (561.2 °F) at 760 mmHg[6]
Melting Point -46 °C (-50.8 °F)[6]
Density approx. 1.1399 g/cm3 at 20 °C[1]
Vapor Pressure 0.0025 hPa at 20 °C[1]
Acute Dermal Toxicity (LD50) > 5000 mg/kg[7]
Autoignition Temperature 355 °CJ6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of triethyl
isocitrate.

Caption: Workflow for the safe disposal of triethyl isocitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1652955#triethyl-isocitrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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